Cas no 1198797-23-7 (Di-Fmoc-2,6-diaminoheptanedioic acid (mixture ofisomers))

• Product Name: Di-Fmoc-2,6-diaminoheptanedioic acid (mixture ofisomers)
• CAS No: 1198797-23-7
• MF: C₃₇H₃₄N₂O₈
• MW: 634.674470424652
• CID: 4685321
• PubChem ID: 46737307
• Update Time: 2025-09-26

Di-Fmoc-2,6-diaminoheptanedioic acid (mixture ofisomers) Chemical and Physical Properties

Names and Identifiers

• Di-Fmoc-2,6-diaminoheptanedioic acid (mixture ofisomers)
• di-fmoc-2,6-diaminoheptanedioic acid (mixture of isomers)
• 2,6-bis({[(9H-fluoren-9-ylmethoxy)carbonyl]amino})heptanedioic acid
• 1198797-23-7
• 2,6-bis(9H-fluoren-9-ylmethoxycarbonylamino)heptanedioic acid
• Di-Fmoc-2,6-diaminopimelic acid

• Inchi： 1S/C37H34N2O8/c40-34(41)32(38-36(44)46-20-30-26-14-5-1-10-22(26)23-11-2-6-15-27(23)30)18-9-19-33(35(42)43)39-37(45)47-21-31-28-16-7-3-12-24(28)25-13-4-8-17-29(25)31/h1-8,10-17,30-33H,9,18-21H2,(H,38,44)(H,39,45)(H,40,41)(H,42,43)
• InChI Key： CLIICLOTPVVZBF-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCCC(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 634.232
• Monoisotopic Mass: 634.232
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 47
• Rotatable Bond Count: 14
• Complexity: 988
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151
• XLogP3: 6.2

Additional information on Di-Fmoc-2,6-diaminoheptanedioic acid (mixture ofisomers)

Comprehensive Overview of Di-Fmoc-2,6-diaminoheptanedioic acid (mixture of isomers) (CAS No. 1198797-23-7)

Di-Fmoc-2,6-diaminoheptanedioic acid (CAS No. 1198797-23-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound, often referred to as a mixture of isomers, plays a pivotal role in the development of novel therapeutic agents and biomaterials. Its unique structure, featuring two Fmoc (9-fluorenylmethoxycarbonyl) protecting groups and a heptanedioic acid backbone, makes it a versatile building block for solid-phase peptide synthesis (SPPS) and other advanced applications.

The growing interest in peptide-based drugs and bioconjugation techniques has significantly increased the demand for high-quality protected amino acids like Di-Fmoc-2,6-diaminoheptanedioic acid. Researchers frequently search for terms such as "Fmoc-protected amino acid uses", "peptide synthesis reagents", and "CAS 1198797-23-7 applications", highlighting its relevance in modern biochemistry. This compound is particularly valuable for introducing unnatural amino acids or linkers into peptide chains, enabling the creation of customized structures with enhanced stability or functionality.

From a chemical perspective, Di-Fmoc-2,6-diaminoheptanedioic acid exhibits interesting properties due to its isomeric mixture. The presence of multiple stereocenters contributes to its complexity, making it a subject of study in chiral chemistry and asymmetric synthesis. Recent publications have explored its potential in drug delivery systems, where its amphiphilic nature can be exploited for nanocarrier design. The compound's compatibility with standard peptide coupling reagents like HBTU or PyBOP further enhances its utility in automated synthesis platforms.

Quality control of CAS 1198797-23-7 is critical for research reproducibility. Analytical techniques such as HPLC, mass spectrometry, and NMR are typically employed to verify purity and isomeric composition. The pharmaceutical industry's focus on GLP-compliant intermediates has driven improvements in the synthesis and characterization of this compound. Common search queries like "Di-Fmoc-2,6-diaminoheptanedioic acid purity standards" reflect this emphasis on quality assurance in peptide research.

Beyond traditional peptide synthesis, Di-Fmoc-2,6-diaminoheptanedioic acid finds applications in emerging fields such as biomaterials engineering and chemical biology. Its dual amino functionality allows for orthogonal protection strategies, making it valuable for constructing branched peptides or dendrimers. Recent studies have investigated its incorporation into self-assembling peptides for tissue engineering scaffolds, addressing popular search topics like "peptide-based biomaterials 2023" and "amino acid derivatives for regenerative medicine".

The storage and handling of Di-Fmoc-2,6-diaminoheptanedioic acid require attention to moisture sensitivity, a frequently asked question among researchers ("how to store Fmoc-amino acids"). Best practices recommend storage at -20°C under inert atmosphere, with desiccant protection. The compound's stability in various solvents is another common search topic ("solubility of CAS 1198797-23-7"), with DMF and DCM being preferred choices for most applications.

In the context of green chemistry initiatives, synthetic improvements for Fmoc-protected compounds like 1198797-23-7 have gained attention. Researchers are exploring more sustainable protection/deprotection strategies and minimizing solvent waste in peptide synthesis. These developments respond to growing searches for "environmentally friendly peptide synthesis" and "green chemistry in amino acid protection", reflecting the field's evolution toward sustainable practices.

The future outlook for Di-Fmoc-2,6-diaminoheptanedioic acid appears promising, particularly in targeted drug delivery and precision medicine applications. Its structural features enable the design of smart drug conjugates with controlled release properties, addressing current interests in "stimuli-responsive peptide materials". As peptide therapeutics continue to gain FDA approvals, the demand for specialized building blocks like this compound will likely increase, making it a valuable asset in medicinal chemistry toolkits.